Cas no 38490-45-8 (N-Methyl-1,3,4-thiadiazol-2-amine)

• Product Name: N-Methyl-1,3,4-thiadiazol-2-amine
• CAS No: 38490-45-8
• MF: C₃H₅N₃S
• MW: 115.156898260117
• MDL: MFCD00829967
• CID: 1489755
• PubChem ID: 12229991
• Update Time: 2025-04-24

N-Methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-methyl-
• N-Methyl-1,3,4-thiadiazol-2-amine
• AS-62379
• AKOS012390722
• SCHEMBL84691
• CS-0134023
• SY126212
• 2-(Methylamino)-1,3,4-thiadiazole
• DB-144272
• MFCD00829967
• EN300-137443
• Z1082870996
• 38490-45-8

• MDL： MFCD00829967
• Inchi： 1S/C3H5N3S/c1-4-3-6-5-2-7-3/h2H,1H3,(H,4,6)
• InChI Key： XORXZRQNXQSDQG-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC

Computed Properties

• Exact Mass: 115.02055
• Monoisotopic Mass: 115.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Additional information on N-Methyl-1,3,4-thiadiazol-2-amine

1,3,4-Thiadiazol-2-Amine, N-Methyl: A Comprehensive Overview

The compound 1,3,4-thiadiazol-2-amine, also known as N-methylthiadiazole amine (CAS No: 38490-45-8), is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

The structural integrity of 1,3,4-thiadiazol-2-amine lies in its thiadiazole ring system, which consists of a five-membered ring containing two nitrogen atoms and one sulfur atom. The presence of the amine group at the 2-position further enhances its reactivity and functional versatility. Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents due to its ability to act as a scaffold for bioactive molecules.

One of the most promising areas of research involving N-methylthiadiazole amine is its role in drug discovery. Scientists have explored its potential as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression.

In addition to its pharmaceutical applications, 1,3,4-thiadiazol-2-amine has also been investigated for its use in materials science. Researchers have found that this compound can serve as a precursor for the synthesis of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). These materials hold great promise for applications in energy storage and catalysis.

The synthesis of N-methylthiadiazole amine typically involves a multi-step process that includes the formation of the thiadiazole ring followed by functionalization at the 2-position with an amine group. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the product's purity.

Moreover, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the thiadiazole ring exhibits unique electronic characteristics that make it suitable for applications in organic electronics.

In conclusion, 1,3,4-thiadiazol-2-amino, or CAS No: 38490-45-, is a versatile compound with a wide range of applications across multiple disciplines. Its structural properties and functional groups make it an attractive candidate for both academic research and industrial applications.